Cas no 2703778-96-3 (2-5-(3-chlorophenyl)-1H-1,3-benzodiazol-2-ylethan-1-amine dihydrochloride)

• Product Name: 2-5-(3-chlorophenyl)-1H-1,3-benzodiazol-2-ylethan-1-amine dihydrochloride
• CAS No: 2703778-96-3
• MF: C₁₅H₁₆Cl₃N₃
• MW: 344.666640281677
• MDL: MFCD34551383
• CID: 5628159
• PubChem ID: 165948108
• Update Time: 2025-10-24

2-5-(3-chlorophenyl)-1H-1,3-benzodiazol-2-ylethan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-28304857
• 2-[5-(3-chlorophenyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride
• 2703778-96-3
• 2-5-(3-chlorophenyl)-1H-1,3-benzodiazol-2-ylethan-1-amine dihydrochloride

• MDL： MFCD34551383
• Inchi： 1S/C15H14ClN3.2ClH/c16-12-3-1-2-10(8-12)11-4-5-13-14(9-11)19-15(18-13)6-7-17;;/h1-5,8-9H,6-7,17H2,(H,18,19);2*1H
• InChI Key： PMIJGRWNUKCACA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1C=CC2=C(C=1)NC(CCN)=N2.Cl.Cl

Computed Properties

• Exact Mass: 343.040981g/mol
• Monoisotopic Mass: 343.040981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7Ų

Additional information on 2-5-(3-chlorophenyl)-1H-1,3-benzodiazol-2-ylethan-1-amine dihydrochloride

Professional Introduction to 2-5-(3-chlorophenyl)-1H-1,3-benzodiazol-2-ylethan-1-amine dihydrochloride (CAS No. 2703778-96-3)

2-5-(3-chlorophenyl)-1H-1,3-benzodiazol-2-ylethan-1-amine dihydrochloride, identified by its CAS number 2703778-96-3, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the benzodiazole class, which is well-documented for its pharmacological properties, particularly in the modulation of central nervous system activity. The structural features of this molecule, including the 3-chlorophenyl substituent and the 1H-1,3-benzodiazol-2-ylethan-1-amino backbone, contribute to its unique chemical and biological profile.

The benzodiazole scaffold is renowned for its role in the development of anxiolytics, sedatives, and anticonvulsants. The presence of a chloro group at the phenyl ring enhances the lipophilicity and metabolic stability of the compound, making it a promising candidate for further pharmacological investigation. The dihydrochloride salt form of this compound improves its solubility in aqueous solutions, facilitating its use in various experimental and therapeutic applications.

Recent advancements in medicinal chemistry have highlighted the importance of optimizing benzodiazole derivatives to achieve better pharmacokinetic profiles while minimizing side effects. The compound 2-5-(3-chlorophenyl)-1H-1,3-benzodiazol-2-ylethan-1-amine dihydrochloride has been studied for its potential anxiolytic and sedative effects. Preclinical studies suggest that it may interact with gamma-aminobutyric acid (GABA) receptors, a key mechanism in the modulation of anxiety and sleep disorders.

The 3-chlorophenyl moiety is particularly noteworthy as it has been shown to influence binding affinity and selectivity. This substitution pattern is commonly exploited in drug design to enhance receptor interaction without causing excessive side effects. The combination of the benzodiazole core with the ethanamino group provides a unique pharmacophore that may offer advantages over existing benzodiazole derivatives.

In vitro studies have demonstrated that this compound exhibits moderate affinity for GABA-A receptors, suggesting potential therapeutic utility in managing anxiety-related disorders. The dihydrochloride salt form enhances its bioavailability and stability, making it suitable for further development into a novel therapeutic agent. Additionally, the structural rigidity provided by the benzodiazole ring enhances binding specificity, reducing the likelihood of off-target effects.

The pharmacological activity of this compound is further supported by its interaction with other central nervous system receptors. For instance, it may exhibit weak binding to opioid receptors, which could contribute to analgesic properties alongside its anxiolytic effects. This dual mechanism of action makes it an attractive candidate for combination therapies targeting both anxiety and pain.

Recent research has also explored the potential use of benzodiazole derivatives in neuroprotection. Studies indicate that certain analogs may possess antioxidant and anti-inflammatory properties, which could be beneficial in neurodegenerative diseases. While further research is needed to fully elucidate these effects for 2-5-(3-chlorophenyl)-1H-1,3-benzodiazol-2-ylethan-1-amine dihydrochloride, these findings suggest broad therapeutic implications.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzodiazole core efficiently. The introduction of the chloro substituent at the phenyl ring is achieved through nucleophilic aromatic substitution reactions, which are well-established in synthetic organic chemistry.

The final step in synthesizing this compound involves salt formation with hydrochloric acid to produce the dihydrochloride salt. This process improves crystallinity and stability, making it easier to handle and store for subsequent applications. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are used to confirm the structural integrity of the final product.

In conclusion, 2-5-(3-chlorophenyl)-1H-1,3-benzodiazol-2-ylethan-1-amine dihydrochloride (CAS No. 2703778-96-3) represents a promising derivative with potential applications in treating anxiety-related disorders and possibly other central nervous system conditions. Its unique structural features, including the 3-chlorophenyl substituent and the 1H-1,3-benzodiazol-2-ylenamino backbone, contribute to its pharmacological profile. Further research is warranted to fully explore its therapeutic potential and optimize its pharmacokinetic properties.